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Compound of Interest

Compound Name:
3-(2,4,5-

Trichlorophenoxy)propanoic acid

CAS No.: 582-53-6

Cat. No.: B186469 Get Quote

Part 1: Executive Summary & Safety Context
Fenoprop (2-(2,4,5-trichlorophenoxy)propionic acid), also known as Silvex, is a chlorophenoxy

herbicide that was widely used for brush control until its cancellation in the United States and

other jurisdictions in the 1980s.[1][2][3] The regulatory action was driven primarily by the

inevitable presence of 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD)—a highly potent toxicant—

generated during the synthesis of the 2,4,5-trichlorophenol precursor [1, 2].

For researchers involved in environmental monitoring or toxicology, handling Fenoprop requires

strict adherence to safety protocols, not only due to the herbicide's own properties but because

of the potential for dioxin contamination in older technical-grade samples. This guide focuses

on the purification of technical-grade material to produce high-purity analytical standards and

the subsequent structural validation.
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Property Data

IUPAC Name (RS)-2-(2,4,5-Trichlorophenoxy)propanoic acid

CAS Number 93-72-1

Molecular Formula C₉H₇Cl₃O₃

Molecular Weight 269.51 g/mol

Solubility
Low in water; soluble in lower alcohols, acetone,

and ether [3].[3]

Hazard Class
Warning: Hazardous waste; potential TCDD

contamination.[4]

Part 2: Principles of Purification
The purification of chlorophenoxy acids from technical-grade material typically relies on

recrystallization, utilizing the differential solubility of the target acid versus its impurities

(phenolic precursors and side-reaction byproducts) in specific solvent systems.

Solubility Logic and Solvent Selection
Technical Fenoprop often contains unreacted 2,4,5-trichlorophenol and isomeric impurities.

Non-polar Solvents (e.g., Benzene, Toluene): Historically used because the acid has a steep

solubility curve (low solubility at room temperature, high at boiling). Note: Benzene is a

carcinogen; modern protocols prefer substituted aromatics like toluene or xylene.

Polar/Aqueous Mixtures: Ethanol/Water mixtures can be effective. The acid is dissolved in

hot ethanol, and water is added to the cloud point to induce crystallization upon cooling.

Hazardous Waste Management (Critical)
In any purification of 2,4,5-series compounds, the mother liquor (the solvent remaining after

filtration) concentrates the impurities.

Risk: If TCDD is present in the starting material, it will preferentially remain in the organic

mother liquor.
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Protocol: All filtrates must be treated as acute hazardous waste (e.g., EPA Waste Code F027

in the US) and incinerated at high temperatures (>1000°C) by certified disposal facilities [4].
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Figure 1: Logical workflow for the purification of chlorophenoxy acid standards, emphasizing

the segregation of hazardous waste streams.

Part 3: Analytical Validation
Once isolated, the material must be characterized to ensure it meets the stringent requirements

for an analytical reference standard (>98% purity).

Mass Spectrometry (GC-MS/LC-MS)
Mass spectrometry is the gold standard for confirming identity and checking for chlorinated

impurities.

Isotope Pattern: The presence of three chlorine atoms imparts a distinct isotopic cluster. The

molecular ion (M) will show peaks at M, M+2, M+4, and M+6 with relative intensities

approximating 100:98:32:3.

Fragmentation (EI Source):

m/z 268/270/272: Molecular ion (weak).

m/z 196/198/200: Characteristic loss of the propionic acid side chain (C₃H₅O₂), leaving the

2,4,5-trichlorophenol cation fragment [5].

Nuclear Magnetic Resonance (NMR)
¹H NMR provides definitive structural confirmation.

Solvent: Deuterated Chloroform (CDCl₃) or Acetone-d₆.

Key Signals:

Aromatic Region: Two singlets (or tight doublets depending on resolution) representing the

H-3 and H-6 protons on the benzene ring. Due to the asymmetric substitution, these

appear distinct.
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Aliphatic Region: A quartet (CH) and a doublet (CH₃) corresponding to the propionic acid

moiety (–O–CH(CH₃)–COOH). The coupling confirms the ether linkage is intact.

Chromatographic Purity (HPLC-UV)
Column: C18 Reverse Phase.

Mobile Phase: Acetonitrile/Water with 0.1% Formic Acid (Gradient elution).

Detection: UV at 280 nm.

Criteria: No secondary peaks >0.5% area. Particular attention must be paid to the retention

time window of 2,4,5-trichlorophenol, which elutes later than the acid in reverse-phase

systems due to higher lipophilicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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